Cas no 2680799-69-1 (benzyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate)

• Product Name: benzyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate
• CAS No: 2680799-69-1
• MF: C₂₀H₂₂BrNO₂
• MW: 388.298184871674
• CID: 5623915
• PubChem ID: 165929299
• Update Time: 2025-05-20

benzyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate
• EN300-28302466
• 2680799-69-1
• benzyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate

• Inchi： 1S/C20H22BrNO2/c21-18-10-6-9-17(13-18)20(11-4-5-12-20)15-22-19(23)24-14-16-7-2-1-3-8-16/h1-3,6-10,13H,4-5,11-12,14-15H2,(H,22,23)
• InChI Key： WFLKKVQQUHIHFI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CNC(=O)OCC2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 387.08339g/mol
• Monoisotopic Mass: 387.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate

Research Briefing on Benzyl N-{1-(3-Bromophenyl)cyclopentylmethyl}carbamate (CAS: 2680799-69-1)

Benzyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate (CAS: 2680799-69-1) is a synthetic compound that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmacologically active molecules. Its unique structure, featuring a cyclopentylmethyl group and a bromophenyl moiety, makes it a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of central nervous system (CNS) targeting agents, particularly in the context of neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of benzyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate exhibit promising binding affinity to sigma-1 and sigma-2 receptors, which are implicated in various neurological disorders. The compound's ability to modulate these receptors suggests potential applications in treating conditions such as Alzheimer's disease and neuropathic pain.

From a synthetic chemistry perspective, advances in the preparation of this compound have been reported, with improved yields and purity through optimized reaction conditions. Notably, a palladium-catalyzed coupling approach has been developed to efficiently introduce the bromophenyl group, addressing previous challenges in the synthesis pathway.

In pharmacological evaluations, preliminary in vitro studies have shown that certain derivatives of this compound display selective activity against specific cancer cell lines, particularly in breast and prostate cancers. These findings, while still in early stages, point to the compound's potential as a lead structure for anticancer drug development.

Ongoing research is investigating the compound's metabolic stability and pharmacokinetic properties, which are crucial for its further development as a therapeutic agent. Recent in vivo studies in rodent models have provided encouraging data regarding its bioavailability and tissue distribution patterns.

The safety profile of benzyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate is currently under investigation, with initial toxicology studies indicating an acceptable safety margin at therapeutic doses. However, further comprehensive studies are needed to fully characterize its potential side effects and drug-drug interaction profiles.

Looking forward, researchers are exploring the compound's potential in combination therapies and as part of targeted drug delivery systems. Its chemical structure allows for various modifications that could enhance its therapeutic index and specificity for particular biological targets.

This compound represents an exciting area of research at the intersection of medicinal chemistry and drug development. As investigations continue, benzyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate may emerge as a valuable tool in addressing unmet medical needs across multiple therapeutic areas.